Cas no 2228302-57-4 (4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid)

• Product Name: 4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid
• CAS No: 2228302-57-4
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6235300
• PubChem ID: 165758061
• Update Time: 2025-11-04

4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid
• EN300-1873236
• 2228302-57-4
• 4-(5-{[(tert-butoxy)carbonyl]amino}-2-hydroxyphenyl)butanoic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-14(20)16-11-7-8-12(17)10(9-11)5-4-6-13(18)19/h7-9,17H,4-6H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： MPCMBDYMACWLJR-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)CCCC(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid

4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid: A Comprehensive Overview

The compound 4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid (CAS No. 222830-57-4) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical properties and its role in recent research studies. In this article, we delve into the structural characteristics, synthesis methods, pharmacological implications, and applications of this intriguing molecule.

4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid is characterized by its aromatic ring system, which is substituted with a hydroxyl group at the 2-position and a tert-butoxycarbonylamino group at the 5-position. The butanoic acid moiety attached to the aromatic ring adds further functional complexity to the molecule. This structure endows the compound with unique electronic properties, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) protecting groups in peptide synthesis and organic transformations. The presence of the Boc group in this compound suggests its utility in controlled deprotection reactions, which are critical in drug design and development. Additionally, the hydroxyl group at the 2-position of the aromatic ring introduces hydrophilicity, potentially enhancing solubility and bioavailability when incorporated into drug candidates.

The synthesis of 4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid involves a multi-step process that typically begins with the preparation of intermediates such as amino phenol derivatives. Researchers have employed advanced methodologies, including Suzuki coupling and nucleophilic substitution reactions, to achieve high yields and purity. These synthetic routes have been optimized to minimize environmental impact and maximize scalability for industrial applications.

In terms of pharmacological applications, this compound has shown promise as a precursor for bioactive molecules. Its structure allows for further functionalization, enabling researchers to explore its potential as an anti-inflammatory agent or an inhibitor of specific enzymes. Recent findings from in vitro studies suggest that derivatives of this compound may exhibit selective activity against certain pathological targets without significant cytotoxicity.

Moreover, the hydroxyl group's reactivity has been exploited in click chemistry applications, where it serves as a handle for attaching various functional groups. This versatility underscores the compound's role as a building block in medicinal chemistry and combinatorial library design.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These analytical tools have also facilitated the study of its degradation pathways under different conditions, providing insights into its stability and shelf life.

In conclusion, 4-(5-{(tert-butoxy)carbonylamino}-2-hydroxyphenyl)butanoic acid represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents or advanced materials. As research continues to uncover new potentials for this compound, its role in future innovations is expected to grow significantly.